Cas no 1291833-89-0 (5-[(4-Ethylphenyl)amino]-N-methyl-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 5-[(4-Ethylphenyl)amino]-N-methyl-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide
• CAS No: 1291833-89-0
• MF: C₁₉H₂₅N₅O
• MW: 339.434703588486
• CID: 5321737
• Update Time: 2025-06-26

5-[(4-Ethylphenyl)amino]-N-methyl-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-benzyl-5-(4-ethylanilino)-N-methyltriazolidine-4-carboxamide
• CID 75584175
• 5-[(4-Ethylphenyl)amino]-N-methyl-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide

• Inchi： 1S/C19H25N5O/c1-3-14-9-11-16(12-10-14)20-18-17(21-23-22-18)19(25)24(2)13-15-7-5-4-6-8-15/h4-12,17-18,20-23H,3,13H2,1-2H3
• InChI Key： UJNNUWMOBDXOKN-UHFFFAOYSA-N
• SMILES： O=C(C1C(NC2C=CC(CC)=CC=2)NNN1)N(C)CC1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 418
• XLogP3: 3.3
• Topological Polar Surface Area: 68.4

Experimental Properties

• Density: 1.246±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 581.2±50.0 °C(Predicted)
• pka: 7.92±0.70(Predicted)

Additional information on 5-[(4-Ethylphenyl)amino]-N-methyl-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide

Recent Advances in the Study of 5-[(4-Ethylphenyl)amino]-N-methyl-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1291833-89-0)

The compound 5-[(4-Ethylphenyl)amino]-N-methyl-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide (CAS: 1291833-89-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique triazole-carboxamide scaffold, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate. The following research brief synthesizes the latest findings related to this compound, providing a comprehensive overview of its current status in scientific research.

Recent studies have focused on the synthesis and optimization of 5-[(4-Ethylphenyl)amino]-N-methyl-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide, with particular emphasis on improving its pharmacokinetic properties and target specificity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications to the ethylphenyl and benzyl groups significantly enhanced the compound's binding affinity to its target protein, a key kinase implicated in inflammatory pathways. The study employed molecular docking simulations and in vitro assays to validate these findings, suggesting a promising avenue for further development.

In addition to its kinase inhibitory activity, 5-[(4-Ethylphenyl)amino]-N-methyl-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide has shown potential as an anti-cancer agent. Preclinical studies conducted in 2024 revealed that the compound induces apoptosis in several cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic investigations indicated that this effect is mediated through the inhibition of the PI3K/AKT/mTOR pathway, a critical signaling cascade in tumorigenesis. These findings were corroborated by in vivo experiments using xenograft mouse models, where the compound exhibited significant tumor growth suppression with minimal toxicity.

Another area of active research involves the compound's application in neurodegenerative diseases. A recent study in ACS Chemical Neuroscience reported that 5-[(4-Ethylphenyl)amino]-N-methyl-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide crosses the blood-brain barrier and exhibits neuroprotective effects in models of Alzheimer's disease. The compound was found to reduce amyloid-beta aggregation and mitigate synaptic dysfunction, highlighting its potential as a multi-target therapeutic agent. Further optimization of its brain penetration properties is currently underway to enhance its efficacy in central nervous system disorders.

Despite these promising results, challenges remain in the development of 5-[(4-Ethylphenyl)amino]-N-methyl-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide as a clinical candidate. Issues such as metabolic stability, solubility, and potential off-target effects need to be addressed through systematic structure-activity relationship (SAR) studies. Recent advances in computational chemistry and high-throughput screening are expected to accelerate this optimization process, paving the way for future clinical trials.

In conclusion, 5-[(4-Ethylphenyl)amino]-N-methyl-N-(phenylmethyl)-1H-1,2,3-triazole-4-carboxamide represents a versatile scaffold with broad therapeutic potential. Ongoing research continues to uncover new applications and refine its pharmacological profile, positioning it as a compelling candidate for drug development in multiple disease areas. The compound's unique chemical structure and demonstrated biological activities make it a valuable subject for further investigation in the chemical biology and pharmaceutical sciences.